Cas no 144293-04-9 (1-Butyl-4,4-dimethylcyclohex-2-en-1-ol)

• Product Name: 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol
• CAS No: 144293-04-9
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 2777333
• Update Time: 2025-10-28

1-Butyl-4,4-dimethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-butyl-4,4-dimethylcyclohex-2-en-1-ol
• 2-Cyclohexen-1-ol, 1-butyl-4,4-dimethyl-
• 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol

• Inchi： 1S/C12H22O/c1-4-5-6-12(13)9-7-11(2,3)8-10-12/h7,9,13H,4-6,8,10H2,1-3H3
• InChI Key： BACSJQJIGZQRCA-UHFFFAOYSA-N
• SMILES： OC1(C=CC(C)(C)CC1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol

Introduction to 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol (CAS No. 144293-04-9)

1-Butyl-4,4-dimethylcyclohex-2-en-1-ol, with the CAS number 144293-04-9, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a cyclohexene ring substituted with a butyl group and two methyl groups. The specific arrangement of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol can be represented as follows: C₁₃H₂₂O. The presence of the double bond in the cyclohexene ring and the hydroxyl group contribute to its reactivity and potential for further functionalization. This compound is often used as a building block in the synthesis of more complex organic molecules, particularly those with biological activity.

In recent years, 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol has been studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of anti-inflammatory agents. Studies have shown that derivatives of this compound exhibit significant anti-inflammatory properties, making them promising candidates for the treatment of various inflammatory conditions.

Another area of interest is the use of 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol in the development of novel antiviral agents. Researchers have explored its potential as a precursor for compounds that can inhibit viral replication. Preliminary studies have demonstrated that certain derivatives of this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). These findings suggest that 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol could play a crucial role in the development of new antiviral therapies.

The synthesis of 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include Grignard reactions, Wittig reactions, and catalytic hydrogenation. Each step must be optimized to achieve the desired product with minimal side reactions and impurities.

In addition to its use in pharmaceutical research, 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol has also found applications in other areas such as fragrance and flavor chemistry. Its unique aroma profile makes it a valuable component in the formulation of perfumes and food additives. The ability to fine-tune its properties through chemical modifications further enhances its versatility in these applications.

The safety profile of 1-Butyl-4,4-dimethylcyclohex-2-en-1-ol is an important consideration in both research and industrial settings. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have generally shown that the compound is well-tolerated at low concentrations, but precautions should still be taken during handling to minimize exposure.

In conclusion, 1-butyl-4,4-dimethylcyclohexenol (CAS No. 144293-04-9) is a versatile compound with a wide range of applications in organic chemistry and pharmaceutical research. Its unique structure and reactivity make it an important intermediate in the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in both academic and industrial settings.